Cas no 2111512-21-9 (1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2111512-21-9
• MF: C₁₀H₁₇ClO₃S
• MW: 252.758181333542
• CID: 5999536
• PubChem ID: 165495031
• Update Time: 2025-05-20

1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride
• 2111512-21-9
• EN300-1143376

• Inchi： 1S/C10H17ClO3S/c1-9(12)5-3-2-4-8(9)10(6-7-10)15(11,13)14/h8,12H,2-7H2,1H3
• InChI Key： BBJGXMSICVIAPM-UHFFFAOYSA-N
• SMILES： ClS(C1(CC1)C1CCCCC1(C)O)(=O)=O

Computed Properties

• Exact Mass: 252.0586933g/mol
• Monoisotopic Mass: 252.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride

Comprehensive Guide to 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride (CAS No. 2111512-21-9): Properties, Applications, and Innovations

In the realm of specialty chemicals, 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride (CAS No. 2111512-21-9) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its cyclopropane sulfonyl chloride moiety and hydroxy-methylcyclohexyl group, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. Its CAS number 2111512-21-9 is frequently searched in chemical databases, reflecting its growing relevance in research and industrial workflows.

The molecular architecture of 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride combines a strained cyclopropane ring with a reactive sulfonyl chloride group, enabling selective transformations in organic synthesis. Researchers highlight its role in cross-coupling reactions and chiral auxiliary applications, aligning with trends in sustainable chemistry and green synthesis. Recent publications emphasize its utility in constructing biologically active scaffolds, addressing demands for novel drug candidates in oncology and neurology.

From an industrial perspective, the compound’s hydroxy-methylcyclohexyl segment enhances solubility in polar solvents, a property leveraged in formulations requiring controlled release or targeted delivery. Innovations in flow chemistry and continuous manufacturing have further optimized its production, reducing waste and energy consumption—a response to the global push for eco-friendly chemical processes. These advancements resonate with searches for sustainable sulfonylating agents and high-efficiency intermediates.

Analytical profiling of CAS 2111512-21-9 reveals stability under inert conditions, though precautions for moisture-sensitive handling are noted. Spectroscopic data (NMR, IR, and HRMS) are extensively documented, supporting its identification in complex matrices. Such details cater to queries on compound characterization techniques and structural elucidation, frequently raised by academic and industrial chemists.

Emerging applications include its use in polymeric photoinitiators for UV-curable coatings, a sector experiencing rapid growth due to demand for low-VOC materials. Additionally, its cyclopropane sulfonamide derivatives show promise in crop protection, aligning with searches for next-generation agrochemicals. This dual applicability underscores its cross-industry value.

In summary, 1-(2-hydroxy-2-methylcyclohexyl)cyclopropane-1-sulfonyl chloride (CAS No. 2111512-21-9) exemplifies innovation at the intersection of molecular design and practical utility. Its adaptability to green chemistry principles and relevance to life sciences ensure sustained interest, making it a focal point for future research and development.